Cas no 1261744-54-0 (3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride)

• Product Name: 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride
• CAS No: 1261744-54-0
• MF: C₁₄H₇Cl₂F₃O
• MW: 319.105992555618
• CID: 4999276
• Update Time: 2025-06-07

3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride

• Inchi： 1S/C14H7Cl2F3O/c15-11-3-1-2-10(12(11)13(16)20)8-4-6-9(7-5-8)14(17,18)19/h1-7H
• InChI Key： NYKAJYVZYIPTFX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)Cl)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride

Introduction to 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261744-54-0)

3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261744-54-0) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a biphenyl core, a chloro substituent, and a trifluoromethyl group, all of which contribute to its diverse reactivity and potential applications.

The biphenyl core in 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride provides a rigid and planar structure, which is advantageous for molecular recognition and self-assembly processes. The presence of the chloro substituent adds electrophilic character to the molecule, making it an excellent reagent for nucleophilic substitution reactions. Additionally, the trifluoromethyl group imparts significant electron-withdrawing properties, enhancing the molecule's stability and reactivity in various chemical transformations.

In recent years, 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride has been extensively studied for its potential applications in the development of new pharmaceuticals. The compound's unique structure makes it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic properties. For instance, researchers have explored its use in the synthesis of anti-cancer agents, where the biphenyl core and trifluoromethyl group contribute to improved cellular uptake and enhanced biological activity.

One notable study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride derivatives as potential inhibitors of protein-protein interactions (PPIs). The researchers found that these derivatives exhibited potent inhibitory activity against specific PPIs involved in cancer progression, highlighting the compound's potential as a lead molecule for drug discovery.

Beyond its applications in medicinal chemistry, 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride has also been investigated for its use in materials science. The rigid biphenyl core and electron-withdrawing trifluoromethyl group make it an ideal candidate for the development of advanced materials with unique electronic and optical properties. For example, recent research has demonstrated the use of this compound in the synthesis of organic semiconductors and luminescent materials, which have potential applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The synthetic versatility of 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride is another key factor contributing to its widespread use in various scientific disciplines. The compound can be readily synthesized through well-established methods, such as Friedel-Crafts acylation or direct chlorination of biphenyl derivatives. These synthetic routes provide researchers with a reliable and efficient means to access this valuable building block.

In conclusion, 3-Chloro-4'-(trifluoromethyl)biphenyl-2-carbonyl chloride (CAS No. 1261744-54-0) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive starting material for the development of new bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific research.